Cas no 62053-07-0 ([1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloropropyl)-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloropropyl)-5-methyl-
• CAS No: 62053-07-0
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• CID: 459629
• PubChem ID: 12671298
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloropropyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-(2-chloropropyl)-5-methyl-
• 7-chloro-6-(2-chloropropyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID80506358
• SCHEMBL11711194
• 62053-07-0
• 7-chloro-6-(2-chloropropyl)-5-methyl-s-triazolo[1,5-a]pyrimidine
• FTKDTAIJEHEFQJ-UHFFFAOYSA-N
• 7-Chloro-6-(2-chloropropyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H10Cl2N4/c1-5(10)3-7-6(2)14-9-12-4-13-15(9)8(7)11/h4-5H,3H2,1-2H3
• InChI Key： FTKDTAIJEHEFQJ-UHFFFAOYSA-N
• SMILES： ClC(C)CC1=C(N2C(=NC=N2)N=C1C)Cl

Computed Properties

• Exact Mass: 244.0285
• Monoisotopic Mass: 244.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08